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Compound of Interest

Compound Name: SR-3029

Cat. No.: B610973

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the mechanism of action
of SR-3029, a potent and selective inhibitor of Casein Kinase 16 (CK1d) and Casein Kinase 1¢
(CK1eg). This document details the core mechanism, summarizes key quantitative data, outlines
experimental protocols, and provides visual representations of the signaling pathways and
experimental workflows.

Core Mechanism of Action

SR-3029 is a potent, ATP-competitive inhibitor of the serine/threonine kinases CK16 and CKl1e.
[1] Its primary mechanism of action involves the suppression of the Wnt/-catenin signaling
pathway, which is frequently dysregulated in various cancers.[1][2][3] By inhibiting CK1d/e, SR-
3029 prevents the phosphorylation of key components in the (-catenin destruction complex,
leading to the stabilization and accumulation of 3-catenin in the cytoplasm. This prevents its
translocation to the nucleus, thereby inhibiting the transcription of Wnt target genes that
promote cell proliferation and survival.[3][4] Preclinical studies have demonstrated that SR-
3029's anti-tumor effects are a direct consequence of this inhibition, leading to apoptosis and
reduced tumor growth in various cancer models.[3][5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for SR-3029's inhibitory activity and
cellular effects.
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Table 1: In Vitro Kinase Inhibitory Activity

Target IC50 (nM) Ki (nM)
Casein Kinase 10 (CK1d) 44 97
Casein Kinase 1€ (CK1g) 260 97
CDK4/cyclin D1 576

CDK4/cyclin D3 368

CDKé6/cyclin D1 428

CDK®6/cyclin D3 427

FLT3 3000

Data sourced from multiple
studies.[1][4]

Table 2: In Vitro Cellular Efficacy

Cell Line Cancer Type EC50 (nM)

A375 Human Melanoma 86

Data sourced from multiple
studies.[1][4][7]

Key Signaling Pathway

The primary signaling pathway affected by SR-3029 is the canonical Wnt/(3-catenin pathway.
Inhibition of CK1&/e by SR-3029 disrupts the normal function of the (3-catenin destruction
complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [SR-3029: A Technical Guide to its Mechanism of
Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610973#sr-3029-mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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